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Clinical Incidence & Profile of Hypertension

The following table summarizes the incidence of hypertension associated with voclosporin (at the

recommended dose of 23.7 mg twice daily) from key clinical trials [1]:

Source / Population
Incidence with
Voclosporin + MMF + LDS

Incidence with Control
(Placebo + MMF + LDS)

Reporting
Period

Integrated AURA-LV &
AURORA 1 (Phase 2 & 3)

19% 9% 48/52 weeks

AURORA 2 (Extension
Study)

Rates were comparable to

the first year (AURORA 1)

Up to 3 years

Management & Monitoring Protocol

For researchers designing clinical protocols or safety studies, the following monitoring and management

strategy is recommended based on the prescribing information [2].

Monitoring Schedule:
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Blood Pressure: Monitor every 2 weeks for the first month of treatment, and as clinically indicated

thereafter [2].
Renal Function (eGFR): Monitor eGFR every 2 weeks for the first month, every 4 weeks through

the first year, and quarterly thereafter [2].

Dose Modification & Discontinuation Criteria:

For blood pressure >165/105 mmHg, it is recommended to discontinue voclosporin and initiate

appropriate antihypertensive therapy [2].
Note that dose modifications in clinical trials were primarily based on eGFR reductions, not

hypertension specifically [2].

Mechanistic Insights for Investigators

Understanding the underlying mechanism is crucial for troubleshooting and developing mitigation strategies.

Primary Mechanism: Hypertension is a known class effect of calcineurin inhibitors (CNIs).

Voclosporin is believed to cause vasoconstriction of the afferent pre-glomerular arterioles in the
kidney. This increases vascular resistance and can lead to sodium and water retention, both

contributing to elevated blood pressure [3].
Comparative Toxicity: Preclinical and clinical data suggest that the severity of arterial hypertension

with voclosporin may be less pronounced compared to traditional CNIs like cyclosporine and
tacrolimus [3] [4]. This improved profile is partly attributed to its unique metabolic pathway, which

produces less nephrotoxic metabolites [5] [6].

The diagram below illustrates the proposed mechanism by which voclosporin contributes to hypertension.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.lupkynispro.com/dosing/
https://www.lupkynispro.com/dosing/
https://www.smolecule.com/products/s1935113?utm_src=pdf-body
https://www.lupkynispro.com/dosing/
https://www.lupkynispro.com/dosing/
https://www.smolecule.com/products/s1935113?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK592419/
https://www.smolecule.com/products/s1935113?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK592419/
https://journals.lww.com/md-journal/fulltext/2025/06200/voclosporin__a_comprehensive_review_of_its_role_as.82.aspx
https://pmc.ncbi.nlm.nih.gov/articles/PMC10605893/
https://en.wikipedia.org/wiki/Voclosporin
https://www.smolecule.com/products/s1935113?utm_src=pdf-body
https://www.smolecule.com/products/s1935113?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Proposed Hypertensive Mechanism
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Key Considerations for Drug Development

Nephrotoxicity Interplay: Hypertension and nephrotoxicity are closely linked adverse effects of CNIs
[3]. When observing renal safety signals (e.g., decreased eGFR) in experiments, closely monitor

concomitant blood pressure data.
Drug-Drug Interactions: Voclosporin is metabolized primarily by CYP3A4 and is an inhibitor of P-
glycoprotein (P-gp) [3] [6].

Strong CYP3A4 inhibitors (e.g., ketoconazole) are contraindicated, and moderate inhibitors
(e.g., fluconazole, verapamil) require a dose reduction of voclosporin, as increased exposure
can elevate the risk of adverse effects, including hypertension [2] [3].

Exercise caution when co-administering with other P-gp inhibitors or substrates with a narrow
therapeutic index (e.g., digoxin) [3].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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